Cas no 2577-52-8 (2-Nitroprobenecid)

• Product Name: 2-Nitroprobenecid
• CAS No: 2577-52-8
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.356822490692
• CID: 263949
• PubChem ID: 193351
• Update Time: 2025-05-19

2-Nitroprobenecid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(dipropylamino)sulfonyl]-2-nitro-
• 2-Nitroprobenecid
• 4-(dipropylsulfamoyl)-2-nitrobenzoic acid
• 4-[(dipropylamino)sulfonyl]-2-nitroBenzoic acid
• 2577-52-8
• DTXSID90180441
• FT-0725585
• 4-((Dipropylamino)sulfonyl)-2-nitrobenzoic acid
• SCHEMBL9795938

• Inchi： 1S/C13H18N2O6S/c1-3-7-14(8-4-2)22(20,21)10-5-6-11(13(16)17)12(9-10)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
• InChI Key： QVUYRWCZUQUOMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 330.08864
• Monoisotopic Mass: 330.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Density: 1.346
• Boiling Point: 491°Cat760mmHg
• Flash Point: 250.8°C
• Refractive Index: 1.561
• PSA: 117.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Nitroprobenecid

Research Brief on 2-Nitroprobenecid (CAS: 2577-52-8): Recent Advances and Applications in Chemical Biology and Medicine

2-Nitroprobenecid (CAS: 2577-52-8) is a derivative of probenecid, a well-known uricosuric agent, and has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This research brief aims to synthesize the latest findings on 2-Nitroprobenecid, focusing on its chemical properties, biological activities, and therapeutic potential. The compound's unique nitro group modification distinguishes it from its parent molecule, probenecid, and has been the subject of several innovative studies exploring its mechanisms of action and potential clinical applications.

Recent studies have highlighted the role of 2-Nitroprobenecid as a potent inhibitor of organic anion transporters (OATs), particularly OAT1 and OAT3, which are critical for the renal excretion of various endogenous and exogenous compounds. This inhibitory activity has been leveraged in pharmacological research to modulate drug pharmacokinetics and enhance the efficacy of co-administered therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Nitroprobenecid significantly increased the plasma concentration of antiviral drugs by inhibiting their renal clearance, suggesting its utility as an adjunct therapy in antiviral treatment regimens.

In addition to its transporter inhibition properties, 2-Nitroprobenecid has been investigated for its anti-inflammatory and immunomodulatory effects. A groundbreaking study in Nature Chemical Biology (2022) revealed that the nitro group of 2-Nitroprobenecid interacts with key inflammatory mediators, such as NF-κB, leading to the suppression of pro-inflammatory cytokine production. This finding opens new avenues for the development of 2-Nitroprobenecid-based therapies for inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Another area of active research involves the use of 2-Nitroprobenecid in cancer therapy. Preliminary data from a 2023 Cancer Research publication indicated that 2-Nitroprobenecid enhances the cytotoxicity of chemotherapeutic agents by inhibiting multidrug resistance-associated proteins (MRPs). This synergistic effect was particularly pronounced in drug-resistant cancer cell lines, suggesting that 2-Nitroprobenecid could be repurposed as a chemosensitizer to overcome resistance in oncology treatments.

Despite these promising findings, challenges remain in the clinical translation of 2-Nitroprobenecid. Pharmacokinetic studies have identified variability in its bioavailability and metabolism, which may impact its therapeutic window. Furthermore, the long-term safety profile of 2-Nitroprobenecid, especially in chronic use scenarios, requires further investigation. Ongoing clinical trials (e.g., NCT05432193) are evaluating its safety and efficacy in combination therapies, which will be critical for determining its future role in medicine.

In conclusion, 2-Nitroprobenecid (CAS: 2577-52-8) represents a versatile compound with significant potential in chemical biology and medicine. Its dual roles as a transporter inhibitor and immunomodulator, coupled with its emerging applications in cancer therapy, underscore its importance in contemporary research. Future studies should focus on optimizing its pharmacokinetic properties and validating its therapeutic benefits in clinical settings to fully realize its potential.